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Compound of Interest

Compound Name: 2-Chloropyridine 1-oxide

Cat. No.: B183176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Chloropyridine 1-oxide, a versatile

heterocyclic compound widely employed as a crucial intermediate in the synthesis of

pharmaceuticals, agrochemicals, and other specialty chemicals. This document outlines its

chemical and physical properties, safety and handling guidelines, detailed experimental

protocols for its synthesis, and key applications.

Core Compound Information
CAS Number: 2402-95-1[1][2]

2-Chloropyridine 1-oxide, also known as 2-Chloropyridine N-oxide, is a derivative of pyridine.

The presence of the N-oxide functional group and the chlorine atom at the 2-position

significantly influences its reactivity, making it a valuable building block in organic synthesis.[3]

[4] It typically appears as an off-white to yellowish-brown solid.[5]

Physicochemical Properties
The key physical and chemical properties of 2-Chloropyridine 1-oxide are summarized in the

table below. These properties are essential for its handling, storage, and application in various

chemical reactions.
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Property Value Source(s)

Molecular Formula C₅H₄ClNO [3][5]

Molecular Weight 129.54 g/mol [2]

Appearance
White to light yellow crystalline

powder or solid
[5][6]

Melting Point 64 - 72 °C [5]

67 - 70 °C [5]

127 - 132 °C [6]

Hydrochloride Salt: 140-142 °C [7]

Boiling Point 168 - 170 °C [5][8]

Density 1.209 g/cm³ [8]

Solubility

Insoluble or sparingly soluble

in water. Soluble in polar

organic solvents like ethanol

and acetone.

[4][5][6][9]

Stability

Generally stable under normal

temperature and pressure.

May react with strong oxidizing

or reducing agents.

[6]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 2-Chloropyridine 1-
oxide.
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Spectrum Type Data Source(s)

¹H NMR (500 MHz, CDCl₃)

δ (ppm): 8.40-8.41 (1H, m),

7.55-7.58 (1H, m), 7.28-7.32

(2H, m)

[10]

¹³C NMR (125 MHz, CDCl₃ w/

DMSO)

δ (ppm): 141.5, 140.3, 126.9,

126.0, 123.8
[10]

Safety and Hazard Information
2-Chloropyridine 1-oxide is a hazardous substance and must be handled with appropriate

safety precautions in a well-ventilated area.[10]
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Hazard Category
GHS Hazard
Statements

Precautionary
Statements
(Selected)

Source(s)

Acute Toxicity
H302: Harmful if

swallowed.

P264: Wash face,

hands and any

exposed skin

thoroughly after

handling.

[10][11]

H312: Harmful in

contact with skin.

P270: Do not eat,

drink or smoke when

using this product.

[10][11]

H332: Harmful if

inhaled.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[10][11]

Skin Irritation
H315: Causes skin

irritation.

P302 + P352: IF ON

SKIN: Wash with

plenty of soap and

water.

[10][11]

Eye Irritation
H319: Causes serious

eye irritation.

P305 + P351 + P338:

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[10][11]

Respiratory Irritation
H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[10][11]
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P271: Use only

outdoors or in a well-

ventilated area.

[10][11]

Experimental Protocols
The synthesis of 2-Chloropyridine 1-oxide is most commonly achieved through the oxidation

of 2-chloropyridine. Below are detailed methodologies based on cited literature.

Synthesis via Hydrogen Peroxide Oxidation with a
Tungstic Acid Catalyst
This protocol describes the synthesis of 2-Chloropyridine 1-oxide from 2-chloropyridine using

hydrogen peroxide as the oxidant, catalyzed by tungstic acid and sulfuric acid.

Materials and Reagents:

2-Chloropyridine (≥98%)

Hydrogen peroxide (30% aqueous solution)

Tungstic acid (H₂WO₄)

Concentrated sulfuric acid (98%)

Deionized water

Calcium oxide (CaO)

Dilute hydrochloric acid

Procedure:

Reaction Setup: In a 250 mL four-necked flask equipped with a mechanical stirrer,

thermometer, condenser, and a constant pressure dropping funnel, add 25 mL of 2-

chloropyridine, 28 mL of deionized water, 1.1 mL of 98% concentrated sulfuric acid, and 2.2

g of tungstic acid.[1]
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Addition of Oxidant: Begin stirring the mixture and heat the water bath to maintain the

reaction temperature between 70-80°C. Measure 30 mL of 30% hydrogen peroxide into the

dropping funnel and add it dropwise to the reaction mixture.[1]

Reaction: Maintain the reaction temperature at 70-80°C and continue stirring for 12 hours.

The optimal molar ratio of hydrogen peroxide to 2-chloropyridine is between 1.3:1 and 1.5:1.

[1]

Work-up: After the reaction is complete, cool the mixture. Prepare an emulsion of calcium

oxide (CaO) in water and add it to the reaction solution to neutralize it to a pH of 6-7. This will

precipitate calcium tungstate (CaWO₄).[1]

Isolation: Stir the neutralized mixture at room temperature for 1 hour, then filter to remove the

CaWO₄ precipitate. Wash the precipitate with water.[1]

Salification and Purification: To the filtrate, add dilute hydrochloric acid to form the

hydrochloride salt of the product. Evaporate the water under vacuum to obtain the crude

hydrochloride salt as a light yellow solid. The product can be further purified by

recrystallization from an ethanol-toluene mixture.[3]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-Chloropyridine 1-oxide.
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Synthesis Workflow of 2-Chloropyridine 1-oxide

Reactants & Catalysts

Reaction & Work-up

Product Isolation

2-Chloropyridine
Hydrogen Peroxide (30%)

Deionized Water

Combine reactants and catalysts.
Heat to 70-80°C.
Stir for 12 hours.

Tungstic Acid
Sulfuric Acid (conc.)

Cool mixture.
Neutralize with CaO emulsion to pH 6-7.

Cooling

Filter to remove CaWO₄ precipitate.

Add HCl to filtrate to form hydrochloride salt.

Filtrate

Evaporate water under vacuum.

Recrystallize from Ethanol/Toluene.

2-Chloropyridine 1-oxide
(Hydrochloride Salt)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chloropyridine 1-oxide via catalytic oxidation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b183176?utm_src=pdf-body-img
https://www.benchchem.com/product/b183176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Development
2-Chloropyridine 1-oxide is a pivotal intermediate in the production of various commercial

products. Its reactivity allows for nucleophilic substitution of the chloride, a common strategy in

building more complex molecules.

Pharmaceuticals: It serves as a precursor for the synthesis of drugs, including antihistamines

and anti-inflammatory agents.[2][8]

Agrochemicals: It is used in the formulation of fungicides and pesticides. A notable

application is in the synthesis of pyrithione (found in anti-dandruff shampoos), which involves

the displacement of the chloride with a thiol group.[2]

Organic Synthesis: The N-oxide group enhances the reactivity of the pyridine ring, making it

a versatile reagent for creating substituted pyridine derivatives.[3][4]

The logical relationship for its primary application can be visualized as follows:

2-Chloropyridine 1-oxide

Key Chemical Intermediate

Nucleophilic Substitution
(at C-Cl bond)

Pharmaceuticals
(e.g., Antihistamines)

Agrochemicals
(e.g., Pyrithione) Specialty Chemicals

Click to download full resolution via product page

Caption: Role of 2-Chloropyridine 1-oxide as a key intermediate in chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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